Cas no 27856-10-6 (Benzenamine, 4-(2,2-dimethylpropyl)-)

Benzenamine, 4-(2,2-dimethylpropyl)- structure
27856-10-6 structure
Product Name:Benzenamine, 4-(2,2-dimethylpropyl)-
CAS No:27856-10-6
MF:C11H17N
MW:163.259382963181
CID:1432769
PubChem ID:17817656
Update Time:2025-04-20

Benzenamine, 4-(2,2-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(2,2-dimethylpropyl)-
    • 4-(2,2-dimethylpropyl)aniline
    • 4-(2,2-Dimethyl-propyl)-phenylamine
    • 27856-10-6
    • SCHEMBL861221
    • DTXSID50591094
    • YRRMDWNTOXPPCU-UHFFFAOYSA-N
    • Inchi: 1S/C11H17N/c1-11(2,3)8-9-4-6-10(12)7-5-9/h4-7H,8,12H2,1-3H3
    • InChI Key: YRRMDWNTOXPPCU-UHFFFAOYSA-N
    • SMILES: NC1C=CC(=CC=1)CC(C)(C)C

Computed Properties

  • Exact Mass: 163.13621
  • Monoisotopic Mass: 163.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02
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